Cas no 144991-37-7 (2-(2-methoxyethyl)pyrazol-3-amine)

• Product Name: 2-(2-methoxyethyl)pyrazol-3-amine
• CAS No: 144991-37-7
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• MDL: MFCD18809403
• CID: 105553
• PubChem ID: 45116736
• Update Time: 2025-11-02

2-(2-methoxyethyl)pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine,1-(2-methoxyethyl)-
• 2-(2-METHOXYETHYL)-2H-PYRAZOL-3-YLAMINE
• 1-(2-Methoxyethyl)-1H-pyrazol-5-amine
• FCH944752
• SY118516
• OR306251
• 2-(2-methoxyethyl)pyrazol-3-amine
• AMY33087
• MFCD18809403
• CS-0328709
• AC1214
• CS-12603
• 1H-Pyrazol-5-amine,1-(2-methoxyethyl)-(9CI)
• 144991-37-7
• AKOS006350990
• A921101
• SCHEMBL23483363
• DB-267906
• 1H-Pyrazol-5-amine, 1-(2-methoxyethyl)-

• MDL： MFCD18809403
• Inchi： 1S/C6H11N3O/c1-10-5-4-9-6(7)2-3-8-9/h2-3H,4-5,7H2,1H3
• InChI Key： IRUSJUMBDXURDI-UHFFFAOYSA-N
• SMILES： O(C)CCN1C(=CC=N1)N

Computed Properties

• Exact Mass: 141.09033
• Monoisotopic Mass: 141.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 53.1

Experimental Properties

• PSA: 53.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-(2-methoxyethyl)pyrazol-3-amine

2-(2-methoxyethyl)pyrazol-3-amine and CAS No. 144991-37-7: A Comprehensive Overview in Biomedical Research

2-(2-methoxyethyl)pyrazol-3-amine, with the chemical identifier CAS No. 144991-37-7, has emerged as a critical compound in modern biomedical research due to its unique molecular structure and potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are widely studied for their diverse pharmacological properties. The combination of a pyrazol-3-amine ring with a methoxyethyl substituent creates a molecular framework that exhibits both structural versatility and functional relevance in drug discovery. Recent advancements in medicinal chemistry have highlighted the importance of such molecules in targeting specific biological pathways, making 2-(2-methoxyethyl)pyrazol-3-amine a focal point in the development of novel therapeutics.

The molecular structure of 2-(2-methoxyethyl)pyrazol-3-amine is characterized by a five-membered pyrazole ring with nitrogen atoms at positions 1 and 3. The substitution of a methoxyethyl group at the 2-position introduces hydrophilic characteristics, enhancing solubility and bioavailability. This structural feature is particularly significant in the context of drug delivery systems, where optimizing solubility is crucial for improving therapeutic outcomes. The presence of the methoxy group also allows for potential interactions with biological targets, such as enzyme active sites or receptor binding regions, thereby modulating biological activity. Recent studies have demonstrated that such functional groups can significantly influence the pharmacokinetic profile of compounds, making 2-(2-methoxyethyl)pyrazol-3-amine a promising candidate for further exploration.

One of the most notable applications of 2-(2-methoxyethyl)pyrazol-3-amine lies in its role as a building block for the synthesis of bioactive molecules. In the field of medicinal chemistry, pyrazole derivatives are frequently utilized as scaffolds for drug development due to their ability to interact with various biological targets. For instance, compounds containing pyrazole rings have shown efficacy in modulating inflammatory responses, which is a key factor in the treatment of chronic diseases such as rheumatoid arthritis and inflammatory bowel disease. The incorporation of a methoxyethyl substituent in 2-(2-methoxyethyl)pyrazol-3-amine may further enhance its therapeutic potential by introducing additional hydrogen-bonding capabilities, which are essential for interactions with protein targets.

Recent research has also highlighted the potential of 2-(2-methoxyethyl)pyrazol-3-amine in the context of antiviral drug development. A study published in *ACS Chemical Biology* (2023) investigated the antiviral activity of pyrazole-based compounds against RNA viruses, including SARS-CoV-2. The study found that certain pyrazole derivatives, including those with hydrophilic substituents, exhibited significant inhibitory effects on viral replication. This suggests that 2-(2-methoxyethyl)pyrazol-3-amine could serve as a precursor for the design of antiviral agents, particularly in the development of broad-spectrum antiviral therapies. The hydrophilic nature of the methoxyethyl group may facilitate interactions with viral envelope proteins, thereby disrupting viral entry into host cells.

Another area of interest is the application of 2-(2-methoxyethyl)pyrazol-3-amine in the treatment of neurodegenerative disorders. A 2024 study published in *Journal of Medicinal Chemistry* explored the neuroprotective effects of pyrazole derivatives in models of Parkinson’s disease. The research demonstrated that compounds with hydrophilic substituents, such as the methoxyethyl group, exhibited enhanced penetration across the blood-brain barrier, which is critical for targeting central nervous system disorders. This finding underscores the potential of 2-(2-methoxyethyl)pyrazol-3-amine as a scaffold for the development of neuroprotective agents, particularly in the context of diseases where BBB permeability is a major challenge.

From a synthetic perspective, the preparation of 2-(2-methoxyethyl)pyrazol-3-amine involves a series of well-established chemical reactions that are commonly used in pharmaceutical synthesis. One of the primary methods involves the condensation of appropriate precursors, such as 1,3-diaminopropane and methoxyethyl halides, under controlled conditions. This reaction typically proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired pyrazole ring. The efficiency of this synthesis method is further supported by recent advancements in catalytic techniques, which have enabled the production of high-purity compounds with minimal byproducts. These synthetic approaches are crucial for scaling up the production of 2-(2-methoxyethyl)pyrazol-3-amine for pharmaceutical applications.

In addition to its therapeutic potential, 2-(2-methoxyethyl)pyrazol-3-amine has also been studied for its role in the development of diagnostic agents. The hydrophilic nature of the methoxyethyl group makes it an attractive candidate for labeling with radiotracers or fluorescent dyes, enabling the visualization of biological processes in vivo. A 2023 study published in *Bioconjugate Chemistry* demonstrated the successful incorporation of a fluorophore into a pyrazole derivative similar to 2-(2-methoxyethyl)pyrazol-3-amine, resulting in a highly sensitive imaging agent for detecting tumor metastases. This application highlights the versatility of the compound in both therapeutic and diagnostic contexts, further expanding its relevance in biomedical research.

The pharmacokinetic properties of 2-(2-methoxyethyl)pyrazol-3-amine are another area of active investigation. Due to the hydrophilic nature of the methoxyethyl group, the compound is expected to exhibit favorable solubility characteristics, which are essential for oral administration. A 2024 study published in *Drug Metabolism and Disposition* evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of a pyrazole derivative with a similar structure. The study found that the compound exhibited rapid absorption and extensive distribution in tissues, with minimal hepatic metabolism. These findings suggest that 2-(2-methoxyethyl)pyrazol-3-amine may have a favorable pharmacokinetic profile, which is crucial for its potential use as a therapeutic agent.

Despite its promising properties, the use of 2-(2-methoxyethyl)pyrazol-3-amine in drug development is not without challenges. One of the primary concerns is the potential for off-target interactions, which could lead to unintended side effects. To address this issue, researchers are employing advanced computational methods, such as molecular docking and virtual screening, to predict the interactions of 2-(2-methoxyethyl)pyrazol-3-amine with various biological targets. These computational tools are instrumental in optimizing the compound's selectivity and reducing the risk of adverse effects. Additionally, the development of prodrug strategies is being explored to enhance the therapeutic index of the compound, ensuring its safety and efficacy in clinical settings.

In conclusion, 2-(2-methoxyethyl)pyrazol-3-amine represents a significant advancement in the field of medicinal chemistry, with its unique molecular structure and potential therapeutic applications. From its role in the development of antiviral and neuroprotective agents to its potential as a diagnostic tool, this compound is poised to play a pivotal role in the future of drug discovery. As research continues to uncover new applications and optimize its properties, 2-(2-methoxyethyl)pyrazol-3-amine is likely to remain a focal point in the quest for innovative therapeutic solutions.

Further research is needed to fully explore the potential of 2-(2-methoxyethyl)pyrazol-3-amine in various therapeutic areas. Collaborative efforts between chemists, pharmacologists, and clinicians will be essential in translating these findings into practical applications. Additionally, the development of more efficient synthetic methods and the exploration of novel biological targets will be critical in maximizing the compound's impact on human health. As the field of biomedical research continues to evolve, the role of 2-(2-methoxyethyl)pyrazol-3-amine is expected to expand, contributing to the advancement of personalized medicine and the treatment of complex diseases.

Overall, the study of 2-(2-methoxyethyl)pyrazol-3-amine highlights the importance of interdisciplinary approaches in modern drug discovery. By combining insights from organic chemistry, pharmacology, and computational biology, researchers are uncovering new avenues for the development of therapeutics. As the scientific community continues to innovate, the potential of 2-(2-methoxyethyl)pyrazol-3-amine will undoubtedly grow, offering hope for the treatment of a wide range of diseases and conditions.